

Application Notes: Preparing Limertinib (diTFA) for In Vivo Animal Studies

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: *limertinib (diTFA)*

Cat. No.: *B12374423*

[Get Quote](#)

Introduction

Limertinib, also known as ASK120067, is a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI).^{[1][2]} It is designed to target specific mutations in the EGFR gene, particularly the T790M mutation, which is a common mechanism of resistance to earlier-generation EGFR TKIs in non-small cell lung cancer (NSCLC).^{[2][3]} Limertinib also shows potent activity against EGFR exon 20 insertions.^{[4][5]} These application notes provide detailed protocols for the preparation and administration of limertinib for in vivo animal studies, targeting researchers in oncology and drug development.

Mechanism of Action

Limertinib functions by irreversibly binding to the mutant forms of the EGFR, thereby blocking the downstream signaling pathways that are crucial for cell growth and proliferation in cancer cells.^[1] This selective inhibition aims to spare healthy cells and reduce the side effects often associated with conventional chemotherapy.^[1] The primary targets of limertinib are EGFR mutations such as exon 19 deletions, exon 21 L858R substitutions, and the T790M resistance mutation.^{[1][3]}



Quantitative Data Summary

The following table summarizes key quantitative data for limertinib relevant to in vivo studies.

Parameter	Value	Source
Molecular Formula	$C_{29}H_{32}ClN_7O_2$	[6]
Molecular Weight	546.1 g/mol	[6]
IC_{50} (EGFR T790M)	0.3 nM	[2]
IC_{50} (EGFR WT)	6.0 nM	[2]
Solubility in DMSO	100 mg/mL (183.13 mM)	[2]
In Vivo Dosing (Oral)	15, 25, 50 mg/kg, once daily	[4]

Signaling Pathway

The diagram below illustrates the EGFR signaling pathway and the inhibitory action of limertinib.



[Click to download full resolution via product page](#)**Need Custom Synthesis?**

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. What is Limertinib used for? [synapse.patsnap.com]
- 2. selleckchem.com [selleckchem.com]
- 3. Treating Non-Small-Cell Lung Cancer with Limertinib, a 3rd Generation EGFR Inhibitor - Y Hoc Chung Cu [yhoccchungcu.org]
- 4. Frontiers | ASK120067 (limertinib) exerts pre-clinical anti-tumor activity by inhibiting EGFR exon20 insertion [frontiersin.org]
- 5. researchgate.net [researchgate.net]
- 6. Ask-120067 | C29H32CIN7O2 | CID 121371196 - PubChem [pubchem.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Application Notes: Preparing Limertinib (dTFA) for In Vivo Animal Studies]. BenchChem, [2025]. [Online PDF]. Available at: <https://www.benchchem.com/product/b12374423#preparing-limertinib-ditfa-for-in-vivo-animal-studies>

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [\[Contact our Ph.D. Support Team for a compatibility check\]](#)

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com